Cas no 137057-24-0 (1-Docosanol, 22-mercapto-)

• Product name: 1-Docosanol, 22-mercapto-
• CAS No: 137057-24-0
• MF: C₂₂H₄₆OS
• MW: 358.66504
• CID: 1249949
• PubChem ID: 71341526

1-Docosanol, 22-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Docosanol, 22-mercapto-
• 22-sulfanyldocosan-1-ol
• 137057-24-0
• DTXSID00768436
• SCHEMBL4533124

• Inchi： InChI=1S/C22H46OS/c23-21-19-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-18-20-22-24/h23-24H,1-22H2
• InChI Key： HGWCCNDSLSABLN-UHFFFAOYSA-N
• SMILES： C(CCCCCCCCCCCS)CCCCCCCCCCO

Computed Properties

• Exact Mass: 358.32718
• Monoisotopic Mass: 358.32693726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 21
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23